N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H17NO2S/c1-15(18,9-16-14(17)10-6-7-10)13-8-11-4-2-3-5-12(11)19-13/h2-5,8,10,18H,6-7,9H2,1H3,(H,16,17)
• InChI Key: HPHLALICVIVPRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CC1)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Benzo[b]thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. It’s an essential heterocyclic compound with a variety of properties and applications.

Synthesis Analysis

Benzothiophene derivatives can be synthesized regioselectively using coupling reactions and electrophilic cyclization reactions. For example, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester can produce aminothiophene derivatives.

Molecular Structure Analysis

The solid-state structure of related compounds has been determined by single-crystal X-ray diffraction. All compounds displayed major absorption bands that were assigned to π–π* transitions involving the ppy and btp moieties, as well as weak intramolecular charge-transfer (ICT) transitions between the o-carboranes and their aryl groups.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They play a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Benzothiophene is an aromatic organic compound with a molecular formula C8H6S and an odor similar to naphthalene (mothballs). It occurs naturally as a constituent of petroleum-related deposits such as lignite tar.

Scientific Research Applications

Chemoselective Synthesis

Chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates is a noteworthy synthetic application where compounds with similar structural motifs to N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)cyclopropanecarboxamide have been employed. This process yields N-(2-hydroxyphenyl)benzamides, compounds of biological interest, via the formation of thiourea intermediates followed by chemoselective intramolecular nucleophilic attacks (Singh, Lakhan, & Singh, 2017).

Cyclization Reactions

Transformations of N-(2-acylaryl)benzamides and their analogs under Camps cyclization conditions have been explored, yielding various heterocyclic compounds with high yields. This research showcases the versatility of structures closely related to the compound for generating diverse and potentially bioactive heterocycles (Mochalov, Fedotov, Trofimova, & Zefirov, 2016).

Biological Activity

A study on N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) derivatives, including structures that share similarity with the target compound, revealed inhibitory activity against histone deacetylases, with some derivatives showing antiproliferative activity against human cancer cell lines. This suggests the potential for compounds with benzo[b]thiophene and cyclopropanecarboxamide moieties to act as enzyme inhibitors with therapeutic applications (Jiao et al., 2009).

Anticancer Activity

Functionalized sulfur-containing heterocyclic analogs, including benzo[b]thiophene analogs, have shown selectivity towards laryngeal cancer cells, indicating the anticancer potential of compounds with similar structural features. These analogs modulate antioxidant enzyme activity, induce apoptosis, and have been considered for combination therapy to enhance drug bioavailability (Haridevamuthu et al., 2023).

Mechanism of Action

While specific mechanisms of action for “N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)cyclopropanecarboxamide” are not available, related compounds have shown various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

While specific safety and hazards for “N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)cyclopropanecarboxamide” are not available, related compounds have shown various hazards. For example, one compound has shown Acute Tox. 4 Oral - Aquatic Chronic 4 - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current review envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives by heterocyclization of various substrates from 2012 on.